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Compound of Interest

Compound Name: 3,5-Dichloro-2-methoxypyridine

Cat. No.: B181413 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 3,5-Dichloro-2-methoxypyridine, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for minimizing risk

and ensuring a safe laboratory environment.

Immediate Safety and Hazard Information
3,5-Dichloro-2-methoxypyridine is a hazardous substance that requires careful handling. It is

harmful if swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.

[1][2]

First Aid Procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration and seek immediate medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water.[1][3] Seek medical advice if irritation persists.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[1][3] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[2][3]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling 3,5-Dichloro-2-methoxypyridine.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles & Face Shield

Safety goggles that create a

seal around the eyes are

required.[5] A face shield

should be worn when there is

a risk of splashing.[6][7]

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

protection against a broad

range of chemicals.[8] Always

inspect gloves for damage

before use and change them

immediately upon contact with

the chemical.[6]

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and kept fully

buttoned to maximize skin

coverage.[6]

Foot Protection Closed-toe Shoes

Shoes that fully cover the foot

are required.[6] Perforated

shoes, sandals, and open-toed

footwear are not permitted in

the laboratory.

Respiratory Protection Respirator

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[7][8] If

ventilation is inadequate or

when dealing with spills, a

NIOSH-approved respirator

with an appropriate cartridge

should be used.[7][9]

Operational Plans: Handling and Storage
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Safe Handling Protocol:

Preparation: Before handling, ensure the work area, preferably a chemical fume hood, is

clean and uncluttered. Verify that the fume hood is functioning correctly. Inspect all

necessary PPE and wear it properly.[6] An emergency eyewash station and safety shower

must be readily accessible.[7]

Handling: Avoid contact with skin, eyes, and clothing.[1] Prevent the formation of dust and

aerosols.[10] Use only in a well-ventilated area.[2] Do not eat, drink, or smoke in the

handling area.[2]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[6] Decontaminate the work surface and any equipment used.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][2] Keep

away from heat and sources of ignition. Store locked up.[1]

Spill Management Protocol
In the event of a spill, immediate action is required:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[7]

Containment: Use an inert absorbent material like sand or vermiculite to contain the spill. For

solid spills, carefully sweep or scoop the material to avoid generating dust.[7][11]

Collection: Place the contained material into a clearly labeled, sealed container for

hazardous waste.[7]

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap

and water. All cleaning materials must also be treated as hazardous waste.[7][11]

Disposal Plan
All waste materials, including the chemical itself and any contaminated items (e.g., gloves,

absorbent materials), must be treated as hazardous waste.[7][11]

Key Disposal Steps:
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Waste Segregation: Collect waste in a dedicated, properly labeled, and sealed container. Do

not mix with other waste streams unless permitted.[11]

Containerization: Use a leak-proof and chemically compatible waste container. Do not fill

containers beyond 90% capacity.[11]

Professional Disposal: Engage a certified hazardous waste disposal company for

transportation and final disposal. The recommended method is incineration at a licensed

facility.[7][11] Under no circumstances should this chemical be disposed of down the drain.

[11]

Quantitative Data
Property Value

Chemical Formula C₆H₅Cl₂NO

Molecular Weight 178.02 g/mol

Appearance Colorless liquid

Boiling Point 142 °C / 288 °F

Density 1.038 g/cm³ at 25 °C / 77 °F

Note: Physical properties can vary slightly between sources.

Experimental Protocol: Weighing and Dispensing a
Hazardous Solid
This protocol outlines the steps for safely weighing and dispensing a hazardous solid chemical

like 3,5-Dichloro-2-methoxypyridine.

Preparation:

Don all required PPE as detailed in the table above.

Prepare the work area in a certified chemical fume hood.
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Place a calibrated analytical balance inside the fume hood.

Assemble all necessary equipment (spatulas, weigh boats, receiving flask, etc.) within the

fume hood.

Weighing:

Place a weigh boat on the analytical balance and tare it.

Carefully open the container of 3,5-Dichloro-2-methoxypyridine.

Using a clean spatula, carefully transfer the desired amount of the chemical to the weigh

boat. Avoid generating dust.

Once the target weight is achieved, securely close the chemical container.

Transfer:

Carefully transfer the weighed chemical from the weigh boat into the designated reaction

vessel or container.

If any material is spilled during the transfer, clean it immediately following the spill

management protocol.

Cleanup:

Dispose of the used weigh boat and any contaminated materials (e.g., paper towels) in the

designated hazardous waste container.

Decontaminate the spatula and the balance with an appropriate solvent.

Wipe down the work surface within the fume hood.

Remove PPE and wash hands thoroughly.

Workflow Diagram
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Safe Handling and Disposal Workflow for 3,5-Dichloro-2-methoxypyridine

Preparation

Handling in Fume Hood

Post-Handling Decontamination

Spill Occurs

Waste Generation

Spill Management Protocol

Activate

Waste Segregation & Collection

Professional Disposal (Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3,5-Dichloro-2-methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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